A comprehensive review of recent developments in 3D printing technique for ceramic membrane fabrication for water purification
RSC Advances Pub Date: 2019-05-29 DOI: 10.1039/C9RA00872A
Abstract
Additive manufacturing (AM), which is also commonly known as 3D printing, provides flexibility in the manufacturing of complex geometric parts at competitive prices and within a low production time. However, AM has not been used to a large extent in filtration and water treatment processes. AM results in the creation of millions of nanofibers that are sublayered on top of each other and compressed into a thin membrane. AM is a novel technique for fabricating filtration membranes with different shapes, sizes and controlled porosity, which cannot be achieved using conventional process such as electrospinning and knife casting. In this paper, we review the advantages and limitations of AM processes for fabricating ceramic membranes. Moreover, a brief background of AM processes is provided, and their future prospects are examined. Due to their potential benefits for fabrication and flexibility with different materials, AM methods are promising in the field of membrane engineering.
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